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Cat. No.: B1590102 Get Quote

Die Trifluormethoxy-Gruppe (-OCF₃) ist ein zunehmend wichtiger Substituent in der

medizinischen Chemie. Aufgrund ihrer hohen Elektronegativität und Lipophilie wird sie oft als

"Super-Halogen" oder "Pseudo-Halogen" bezeichnet.[1] Die Einbindung der -OCF₃-Gruppe in

Wirkstoffkandidaten kann entscheidende pharmakokinetische Eigenschaften wie die

metabolische Stabilität, die Membranpermeabilität und die Bioverfügbarkeit signifikant

verbessern.[2][3][4][5] Die -OCF₃-Gruppe erhöht die Lipophilie stärker als eine Trifluormethyl-

Gruppe (-CF₃) und beeinflusst das elektronische Profil des Moleküls, was zu stärkeren Protein-

Ligand-Wechselwirkungen führen kann.[3][6]

Die benachbarte Methylgruppe an der ortho-Position dient nicht nur als sterischer und

elektronischer Modulator, sondern auch als zusätzlicher Angriffspunkt für die

Funktionalisierung. Diese Anordnung ermöglicht eine präzise Steuerung der Regioselektivität

bei nachfolgenden Reaktionen und eröffnet vielfältige Wege zur komplexen Molekülarchitektur.

Dieses Handbuch beschreibt die wichtigsten strategischen Ansätze zur Derivatisierung dieses

Moleküls und liefert detaillierte, praxiserprobte Protokolle.
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Das Reaktionsverhalten von 1-Methyl-2-(trifluormethoxy)benzol wird durch das Zusammenspiel

der beiden Substituenten bestimmt:

Trifluormethoxy-Gruppe (-OCF₃): Diese Gruppe wirkt stark desaktivierend auf den

aromatischen Ring durch ihren negativen induktiven Effekt (-I), der durch die drei hoch

elektronegativen Fluoratome verursacht wird.[7] Gleichzeitig dirigiert sie elektrophile Angriffe

aufgrund des positiven mesomeren Effekts (+M) der freien Elektronenpaare am

Sauerstoffatom in die ortho- und para-Positionen.[7]

Methyl-Gruppe (-CH₃): Als Alkylgruppe wirkt sie aktivierend durch Hyperkonjugation und

einen positiven induktiven Effekt (+I). Sie ist ebenfalls ein ortho, para-Dirigent.[8][9]

Die Kombination dieser Effekte führt dazu, dass elektrophile Substitutionen bevorzugt an den

Positionen 4 und 6 stattfinden, wobei sterische Hinderung die Reaktion an Position 6

begünstigen kann, während die elektronischen Effekte die Position 4 (para zur -OCF₃-Gruppe)

favorisieren.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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